Cas no 2411248-05-8 (N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide)

• Product Name: N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide
• CAS No: 2411248-05-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5416140
• PubChem ID: 146108159
• Update Time: 2025-05-22

N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573514
• 2411248-05-8
• N-(4-Acetamidocyclohexyl)-N-methylprop-2-enamide
• Z2738284576
• N-[4-(Acetylamino)cyclohexyl]-N-methyl-2-propenamide
• N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide

• Inchi： 1S/C12H20N2O2/c1-4-12(16)14(3)11-7-5-10(6-8-11)13-9(2)15/h4,10-11H,1,5-8H2,2-3H3,(H,13,15)
• InChI Key： MHPJKDDOFQHYHF-UHFFFAOYSA-N
• SMILES： C(N(C1CCC(NC(C)=O)CC1)C)(=O)C=C

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 455.2±25.0 °C(Predicted)
• pka: 15.89±0.40(Predicted)

Additional information on N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide

Introduction to N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide (CAS No. 2411248-05-8)

N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide, identified by the CAS number 2411248-05-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been studied extensively for its potential applications in drug development and material science. The cyclohexyl group in its structure contributes to its stability and bioavailability, while the acetamido and methyl substituents play crucial roles in modulating its chemical reactivity and pharmacokinetic properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide. Researchers have explored various routes, including the use of catalytic asymmetric synthesis and click chemistry, to optimize its production. These methods not only enhance yield but also improve the stereochemical purity of the compound, which is essential for its intended applications.

The structural uniqueness of N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide lies in its amide functional group, which is known for its ability to form hydrogen bonds. This property makes it a promising candidate for drug delivery systems, where hydrogen bonding can enhance drug solubility and permeability. Furthermore, the cyclohexane ring provides rigidity to the molecule, which is beneficial for stabilizing specific conformations required for biological activity.

In terms of biological activity, studies have shown that N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide exhibits potential as a modulator of cellular signaling pathways. Specifically, it has been found to interact with G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and neurodegenerative diseases. The methyl group substitution enhances its lipophilicity, allowing it to cross cellular membranes more effectively.

Another area of interest is the compound's role in polymer chemistry. The amide functionality can be utilized to create biodegradable polymers with tailored mechanical properties. This application aligns with the growing demand for sustainable materials in industries such as packaging and biomedical devices.

Recent research has also focused on the environmental impact of N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide. Studies indicate that it has a relatively low toxicity profile and degrades efficiently under aerobic conditions. This makes it a safer alternative to traditional chemicals used in pharmaceutical and industrial applications.

In conclusion, N-(4-acetamidocyclohexyl)-N-methylprop-2-enamide (CAS No. 2411248-05-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with advancements in synthetic techniques and biological studies, positions it as a valuable tool in modern chemistry and pharmacology.